Cas no 26735-85-3 (2-Octen-2-ol, acetate)

• Product Name: 2-Octen-2-ol, acetate
• CAS No: 26735-85-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1428416
• PubChem ID: 91433455
• Update Time: 2025-04-20

2-Octen-2-ol, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Octen-2-ol, acetate
• 2-Octene-2-ol acetate
• 26735-85-3

• Inchi： 1S/C10H18O2/c1-4-5-6-7-8-9(2)12-10(3)11/h8H,4-7H2,1-3H3
• InChI Key： MHPJMRRHDSSIFQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)=CCCCCC

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Enol esters